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Compound of Interest

2-Fluoro-3,4-
Compound Name:
dimethoxybenzaldehyde

Cat. No. B1330778

An In-depth Technical Guide to the Physical Properties of 2-Fluoro-3,4-
dimethoxybenzaldehyde

This technical guide provides a comprehensive overview of the key physical properties of 2-
Fluoro-3,4-dimethoxybenzaldehyde, a crucial intermediate in the synthesis of various
pharmaceuticals. The information is tailored for researchers, scientists, and professionals
involved in drug development and organic synthesis, offering a detailed look at the compound's
melting and boiling points, alongside the methodologies for their determination.

Compound Overview

2-Fluoro-3,4-dimethoxybenzaldehyde is an aromatic aldehyde that serves as a significant
building block in organic chemistry. Its structural features, including the aldehyde functional
group, a fluorine atom, and two methoxy groups, make it a versatile reagent in the preparation
of more complex, biologically active molecules. It is particularly noted for its use as an
intermediate in the synthesis of pharmaceuticals, especially those targeting the central nervous
system and antidepressant drugs[1]. The presence of the fluorine and methoxy substituents
influences the electronic and steric properties of the molecule, which can enhance the potency
and metabolic stability of the final drug products[1].

Physical Properties
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The primary physical characteristics of 2-Fluoro-3,4-dimethoxybenzaldehyde are
summarized in the table below. These properties are fundamental for its handling, storage, and
application in synthetic chemistry.

Property Value Source
Melting Point 54.5-55.5 °C [2]
Boiling Point 268.2 £ 35.0 °C (Predicted) [2]
Appearance Light yellow to yellow solid [2]

N Under inert gas (nitrogen or
Storage Conditions [1]12]
Argon) at 2-8°C

Experimental Protocols

Precise determination of physical properties such as melting and boiling points is critical for the
characterization and quality control of chemical compounds. While specific experimental
reports for 2-Fluoro-3,4-dimethoxybenzaldehyde are not detailed in the provided search
results, standard laboratory procedures are applicable.

Melting Point Determination

The reported melting point of 54.5-55.5 °C was determined using a solvent system of ethanol
and water[2]. A common method for determining the melting point of a solid organic compound
is the capillary tube method using a melting point apparatus.

Methodology:

o Sample Preparation: A small, finely powdered sample of 2-Fluoro-3,4-
dimethoxybenzaldehyde is packed into a capillary tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a slow, controlled rate.
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» Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which the substance is completely liquid are recorded. This

range is reported as the melting point.

Boiling Point Determination

The boiling point of 268.2 + 35.0 °C for 2-Fluoro-3,4-dimethoxybenzaldehyde is a predicted
value[2]. Experimental determination for high-boiling liquids can be performed using distillation
or micro-boiling point methods.

Methodology (Distillation):

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer placed at the vapor outlet.

e Heating: The compound is placed in the distillation flask and heated.

o Equilibrium: The temperature is recorded when the vapor and liquid phases are in
equilibrium, indicated by a constant temperature reading as the liquid condenses. This
temperature is the boiling point at the given atmospheric pressure.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of a
synthesized chemical compound like 2-Fluoro-3,4-dimethoxybenzaldehyde.
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Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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